![molecular formula C22H22N2O4S B2445874 N-(2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)-3,4-dimethylbenzenesulfonamide CAS No. 955723-12-3](/img/structure/B2445874.png)
N-(2-(furan-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)-3,4-dimethylbenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
This compound is a complex organic molecule that contains several functional groups, including a furan-2-carbonyl group, a tetrahydroisoquinoline group, and a benzenesulfonamide group .
Synthesis Analysis
While specific synthesis methods for this compound are not available, it’s likely that its synthesis involves the reaction of furan-2-carbonyl isothiocyanate with nitrogen nucleophiles . The Friedel–Crafts process is a common method for the synthesis of furan derivatives .Chemical Reactions Analysis
The reactivity of this compound would be determined by its functional groups. The furan ring is aromatic and can undergo electrophilic aromatic substitution. The nitrogen in the tetrahydroisoquinoline group can act as a nucleophile in reactions .Scientific Research Applications
Synthesis and Characterization
- Complex Molecular Synthesis : Tetrahydro-diepoxybenzo[de]isoquinoline derivatives, obtained through cycloaddition reactions, are studied for their unique "pincer"- and "domino"-type structures. These compounds show significant promise in forming self-assembled structures due to F⋯O interactions, providing insights into molecular assembly and interaction mechanisms (Grudova et al., 2020).
Pharmacological Potential
- Carbonic Anhydrase Inhibition : Isoquinoline derivatives have been identified as inhibitors of human carbonic anhydrases, showing selectivity towards specific isozymes. This characteristic makes them valuable in the development of drugs targeting conditions like glaucoma, epilepsy, and cancer (Mader et al., 2011).
Material Science and Therapeutic Agents
- Anticancer, Antibacterial, and Immunomodulatory Properties : N-(2,4-diaryltetrahydroquinolin-1-yl) furan-2-carboxamide derivatives exhibit a range of biological activities including anticancer, antibacterial, antifungal, anti-inflammatory, and immunomodulatory effects. Their synthesis and characterization pave the way for new therapeutic agents (Bonilla-Castañeda et al., 2022).
Molecular Interaction Studies
- Molecular Interactions with Human Carbonic Anhydrases : Through X-ray crystallographic studies, the interactions between human carbonic anhydrases and novel benzenesulfonamide derivatives have been elucidated. This research helps in understanding the binding modes of inhibitors to the enzyme's active site, offering insights for designing selective inhibitors for therapeutic use (Bruno et al., 2017).
Pro-Drug Development
- Bioreductively Activated Pro-Drug Systems : Research into nitrofuranylmethyl derivatives of isoquinolin-1-ones reveals potential applications as pro-drugs for selective therapeutic drug release in hypoxic solid tumors. This approach highlights the innovative use of these compounds in targeted cancer therapy (Berry et al., 1997).
properties
IUPAC Name |
N-[2-(furan-2-carbonyl)-3,4-dihydro-1H-isoquinolin-7-yl]-3,4-dimethylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22N2O4S/c1-15-5-8-20(12-16(15)2)29(26,27)23-19-7-6-17-9-10-24(14-18(17)13-19)22(25)21-4-3-11-28-21/h3-8,11-13,23H,9-10,14H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZPFSBEUYYFVKFK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)S(=O)(=O)NC2=CC3=C(CCN(C3)C(=O)C4=CC=CO4)C=C2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
410.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.